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Compound of Interest

Compound Name: D-Gulose

Cat. No.: B119030 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

D-Gulose. It is intended for use by qualified professionals in research and development.

Crucially, comprehensive toxicological data for D-Gulose is not readily available in the public

domain. Much of the standard safety assessment data, such as LD50, chronic toxicity, and

carcinogenicity, has not been fully investigated or published. Therefore, D-Gulose should be

handled with the care due to a compound of unknown toxicity, and a thorough risk assessment

should be conducted before use. The information provided herein should be supplemented with

internal safety protocols and professional judgment.

Chemical and Physical Properties
D-Gulose is a rare aldohexose monosaccharide. While it is an epimer of D-galactose and D-

glucose, its biological and toxicological profiles are not as extensively studied. The following

table summarizes its key physical and chemical properties.
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Property Value Reference

CAS Number 4205-23-6 [1]

Molecular Formula C6H12O6 [1]

Molar Mass 180.16 g/mol [1]

Appearance White to Off-White Solid N/A

Melting Point 130 °C [1]

Solubility Soluble in water N/A

Storage
Store at 2°C - 8°C, keep dry,

under inert gas (Nitrogen)
[1]

Hazard Identification and Precautionary Measures
Based on limited available data, D-Gulose is classified as an irritant. The toxicological

properties of this material have not been fully investigated.

Hazard Statements:

May be harmful if swallowed.

May be harmful in contact with skin.

May be harmful if inhaled.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.

If on skin: Wash with plenty of soap and water.
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If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Rinse mouth.

Take off contaminated clothing and wash it before reuse.

Toxicological Data Summary
A comprehensive toxicological profile for D-Gulose is not available. The following table

highlights the significant lack of quantitative data for key toxicological endpoints. For

comparison, data for the related, but distinct, compound D-Glucose is provided to offer a

general perspective on simple sugars, but it should not be directly extrapolated to D-Gulose.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological
Endpoint

D-Gulose Data
D-Glucose Data
(for reference)

Reference

Acute Oral Toxicity

(LD50)
Not available 25,800 mg/kg (rat)

Acute Dermal Toxicity

(LD50)
Not available Not available N/A

Acute Inhalation

Toxicity (LC50)
Not available Not available N/A

Skin Irritation Irritant (classification) No irritant effect

Eye Irritation Irritant (classification) No irritating effect

Sensitization Not available
No sensitizing effects

known

Mutagenicity Not available
No evidence of a

mutagenic effect
[N/A]

Carcinogenicity Not available
Not listed as a

carcinogen
[N/A]

Reproductive Toxicity Not available

No evidence of

negative reproductive

effects

[N/A]

Biological Activity and Potential Signaling Pathways
Despite the lack of extensive safety data, some research has explored the biological activities

of D-Gulose. These studies suggest potential therapeutic applications, though the underlying

mechanisms are not fully elucidated.

Insulin-like Effects and Glucose Metabolism
D-Gulose has been reported to exhibit insulin-like effects and may have a role in regulating

blood glucose levels. It is suggested that D-Gulose can inhibit blood glucose levels. The

metabolism of D-Gulose in the liver is thought to proceed via 5-deoxy-D-gluconic acid to

eventually form glucose, which can then be utilized for cellular energy.
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Figure 1: Proposed metabolic pathway of D-Gulose and its potential effect on blood glucose.

Anti-Cancer Potential
Preliminary findings suggest that D-Gulose may possess anti-cancer properties. This activity is

hypothesized to be mediated through the inhibition of nitrate reductase and xanthine oxidase in

tumor cells.
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Figure 2: Proposed mechanism of D-Gulose's anti-cancer activity.

Angiogenic Effects
D-Gulose may also have potent angiogenic effects. It has been observed to increase the

proliferation of pluripotent cells and cause a significant increase in the expression of growth

factor β1.
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Figure 3: Proposed angiogenic effects of D-Gulose.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of D-Gulose are not available

in the reviewed literature. For research purposes involving the biological activities mentioned

above, the following general experimental workflows can be considered as a starting point, to

be adapted and optimized based on specific research objectives.

General Workflow for In Vitro Biological Activity
Assessment

Preparation

Treatment

Analysis

Select and culture appropriate cell line
(e.g., cancer cell line, endothelial cells)

Treat cells with D-Gulose
and appropriate controls

Prepare sterile stock solutions
of D-Gulose at various concentrations

Assess cell viability/proliferation
(e.g., MTT, WST-1 assay)

Measure activity of target enzymes
(e.g., nitrate reductase, xanthine oxidase)

Analyze gene expression of relevant markers
(e.g., Growth Factor β1 via qPCR)

Analyze protein expression
(e.g., Western Blot for signaling proteins)
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Figure 4: General experimental workflow for in vitro studies of D-Gulose.

Conclusion
D-Gulose is a rare sugar with potential biological activities that may be of interest to

researchers in drug development and related fields. However, the significant lack of

comprehensive health and safety data necessitates a cautious approach to its handling and

use. Standard personal protective equipment should be employed, and all work should be

conducted in a well-ventilated area. Researchers are strongly encouraged to perform their own

risk assessments and, if possible, conduct preliminary safety studies before embarking on

extensive research. The information presented in this guide should be considered a starting

point, and further investigation into the safety and biological effects of D-Gulose is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b119030?utm_src=pdf-body-img
https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/product/b119030?utm_src=pdf-body
https://www.benchchem.com/product/b119030?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/MG00249/4205-23-6-d-gulose
https://www.benchchem.com/product/b119030#health-and-safety-data-sheet-for-d-gulose
https://www.benchchem.com/product/b119030#health-and-safety-data-sheet-for-d-gulose
https://www.benchchem.com/product/b119030#health-and-safety-data-sheet-for-d-gulose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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